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Compound of Interest

Compound Name: Pentadecanal

Cat. No.: B032716 Get Quote

An In-depth Technical Resource for Researchers, Scientists, and Drug Development

Professionals

This guide provides essential safety and handling information for pentadecanal, a long-chain

aldehyde utilized in various research and development applications, including fragrance

synthesis, flavor chemistry, and as an intermediate in the production of surfactants and

pharmaceuticals.[1] Adherence to the following guidelines is critical to ensure a safe laboratory

environment and to minimize risks associated with the handling of this chemical.

Hazard Identification and Classification
Pentadecanal is classified as a hazardous substance according to the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS). The primary hazards are skin and

eye irritation.[2][3][4][5][6]

GHS Hazard Statements:

H315: Causes skin irritation.[2][3][4][5][6]

H319: Causes serious eye irritation.[2][3][4][5][6]

H335: May cause respiratory irritation.[4]

Signal Word: Warning[2][3][5][6]
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Hazard Pictogram:

alt text

Physical and Chemical Properties
A thorough understanding of the physical and chemical properties of pentadecanal is
fundamental for its safe handling and storage.

Property Value Source

Chemical Formula C₁₅H₃₀O [1][3]

Molecular Weight 226.40 g/mol [1][4]

CAS Number 2765-11-9 [1][2][3][7]

Appearance

White to almost white powder

or crystal; colorless to pale

yellow liquid at room

temperature.

[1][3][8]

Melting Point 24 - 26 °C [1][4]

Boiling Point
182 - 184 °C at 23 mmHg; 284

- 286 °C at 760 mmHg
[1][4][9]

Vapor Pressure 0.00287 mmHg at 25 °C [2]

Density 0.827 g/cm³ [2]

Solubility

Soluble in organic solvents like

ethanol and ether; limited

solubility in water.

[8][9]

Flash Point 130 °C (266 °F) [9]

Safe Handling and Storage Protocols
Adherence to proper handling and storage procedures is paramount to prevent exposure and

ensure the stability of the compound.
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Handling:

Work in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of dust

or vapors.[2]

Avoid contact with skin and eyes by wearing appropriate personal protective equipment

(PPE).[2]

Prevent the formation of dust and aerosols.[2]

Use non-sparking tools to prevent ignition sources.[2]

Wash hands thoroughly after handling.[3]

Storage:

Store in a tightly closed container.[2]

Keep in a dry, cool, and well-ventilated place.[2]

Store away from incompatible materials and foodstuff containers.[2]

Recommended storage temperature is between 0 - 8 °C.[1]

Exposure Controls and Personal Protection
Engineering controls and personal protective equipment are essential to minimize exposure to

pentadecanal.
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Control Parameter Recommendation Source

Engineering Controls

Use a local exhaust ventilation

system or work in a chemical

fume hood. Ensure safety

showers and eye wash

stations are readily accessible.

[3]

Eye/Face Protection
Wear tightly fitting safety

goggles or a face shield.
[2][3]

Skin Protection

Wear chemical-resistant

gloves and protective clothing.

Fire/flame resistant clothing

may be appropriate in certain

situations.

[2][3]

Respiratory Protection

If exposure limits are exceeded

or irritation is experienced, use

a full-face respirator with an

appropriate cartridge.

[2]

First Aid Measures
In the event of exposure, immediate and appropriate first aid is crucial.
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Exposure Route First Aid Procedure Source

Inhalation

Move the individual to fresh air.

If breathing is difficult, seek

medical attention.

[2]

Skin Contact

Immediately remove

contaminated clothing. Wash

the affected area with plenty of

soap and water. If skin irritation

occurs, seek medical advice.

[2][3][5]

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses if present and

easy to do. Continue rinsing. If

eye irritation persists, get

medical advice/attention.[2][3]

Ingestion

Rinse mouth with water. Do not

induce vomiting. Seek medical

attention.

[2]

Accidental Release Measures
In case of a spill or accidental release, follow these procedures to mitigate the hazard.

Personal Precautions:

Evacuate personnel to a safe area.[2]

Ensure adequate ventilation.[2]

Avoid breathing dust, vapors, mist, or gas.[2]

Wear appropriate personal protective equipment.[2]

Remove all sources of ignition.[2]
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Environmental Precautions:

Prevent further leakage or spillage if it is safe to do so.[2]

Do not allow the chemical to enter drains, sewers, or waterways.[2]

Methods for Cleaning Up:

For solid spills, carefully sweep or scoop up the material and place it in a suitable container

for disposal. Avoid generating dust.

For liquid spills, absorb with an inert material (e.g., sand, vermiculite) and place in a sealed

container for disposal.

Consult with your institution's environmental health and safety department for proper

disposal procedures.

Toxicological Information
Limited toxicological data is available for pentadecanal. The available information primarily

pertains to its irritant properties.
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Toxicity Endpoint Result Source

Acute Oral Toxicity No data available [2]

Acute Dermal Toxicity No data available [2]

Acute Inhalation Toxicity No data available [2]

Skin Corrosion/Irritation Causes skin irritation [2][3][4][5][6]

Serious Eye Damage/Irritation Causes serious eye irritation [2][3][4][5][6]

Respiratory or Skin

Sensitization
No data available [2]

Germ Cell Mutagenicity No data available [2]

Carcinogenicity No data available [2]

Reproductive Toxicity No data available [2]

STOT-Single Exposure May cause respiratory irritation [4]

STOT-Repeated Exposure No data available [2]

Aspiration Hazard No data available [2]

Ecological Information
There is currently no available data on the ecological effects of pentadecanal.[2] Therefore, it

is crucial to prevent its release into the environment.

Experimental Workflow and Safety Decision Making
The following diagrams illustrate a general workflow for handling pentadecanal in the

laboratory and a decision tree for responding to an accidental spill.
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Preparation

Handling

Cleanup and Disposal

Review SDS and Lab Protocols
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(Gloves, Goggles, Lab Coat)

Prepare Well-Ventilated Workspace
(Fume Hood)
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Perform Experiment
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Caption: General Laboratory Workflow for Handling Pentadecanal.
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Pentadecanal Spill Occurs

Is the spill large or small?

Evacuate the area.
Alert others and supervisor.
Call emergency services.

Large

Contain the spill with absorbent material.

Small

Are you wearing appropriate PPE?

Retrieve and don appropriate PPE.

No

Clean up the spill using appropriate procedures.
Collect waste in a sealed container.

Yes

Label and dispose of waste according to institutional guidelines.

Click to download full resolution via product page

Caption: Decision Tree for Responding to a Pentadecanal Spill.

Stability and Reactivity
Reactivity: No specific reactivity data is available.
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Chemical Stability: The stability of pentadecanal under standard laboratory conditions has

not been explicitly detailed in the available resources.

Possibility of Hazardous Reactions: No hazardous reactions have been reported.[3]

Conditions to Avoid: Information on specific conditions to avoid is not available.

Incompatible Materials: Information on incompatible materials is not available.

Hazardous Decomposition Products: No data is available regarding hazardous

decomposition products.[2]

Disposal Considerations
All waste materials containing pentadecanal should be treated as hazardous waste.

Dispose of in accordance with all applicable federal, state, and local environmental

regulations.

It may be possible to dissolve the material in a combustible solvent and incinerate it in a

chemical incinerator equipped with an afterburner and scrubber.[3]

Consult with your institution's environmental health and safety (EHS) department for specific

guidance on disposal.

This guide is intended to provide a comprehensive overview of the safety and handling of

pentadecanal based on currently available information. It is not a substitute for a thorough

review of the Safety Data Sheet (SDS) provided by the supplier and adherence to all

institutional safety protocols. Always prioritize safety and consult with your EHS department for

any specific questions or concerns.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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